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Compound of Interest

Compound Name: 6-Methoxydihydrosanguinarine

Cat. No.: B162190 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

6-Methoxydihydrosanguinarine is a benzophenanthridine alkaloid isolated from plants such

as the fruits of Macleaya cordata.[1][2] It has demonstrated significant biological activity,

including potent cytotoxicity against various cancer cell lines such as MCF-7, SF-268, and

HepG2.[1][2][3] Research indicates that its mechanisms of action involve the induction of

apoptosis, an increase in reactive oxygen species (ROS), and DNA fragmentation.[3] Accurate

and consistent preparation of stock solutions is critical for obtaining reliable and reproducible

results in downstream experiments. This document provides a detailed protocol for the

preparation, storage, and handling of 6-Methoxydihydrosanguinarine stock solutions using

dimethyl sulfoxide (DMSO) as a solvent.

2. Compound Information

A summary of the key chemical properties of 6-Methoxydihydrosanguinarine is provided

below.
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Property Value Reference

Molecular Formula C₂₁H₁₇NO₅ [4][5]

Molecular Weight 363.37 g/mol [3][5]

CAS Number 72401-54-8 [1][3][6]

Appearance Solid [3]

Purity ≥98% [3]

3. Materials and Equipment

6-Methoxydihydrosanguinarine powder

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

4. Safety and Handling Precautions

6-Methoxydihydrosanguinarine is classified as toxic if swallowed, in contact with skin, or if

inhaled.[6] Standard laboratory safety procedures should be strictly followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves.

Ventilation: Handle the compound powder and concentrated stock solutions in a well-

ventilated area or a chemical fume hood to avoid inhalation.[6]
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Handling: Avoid direct contact with skin and eyes. In case of contact, wash the affected area

thoroughly with soap and water.[6] Do not eat, drink, or smoke while handling the compound.

[6]

DMSO: DMSO is a powerful solvent that can facilitate the absorption of substances through

the skin. Exercise caution and prevent skin contact. Use newly opened or properly stored

anhydrous DMSO, as it is hygroscopic (absorbs moisture from the air), which can impact the

solubility of the compound.[1][7]

5. Experimental Protocol: Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 6-
Methoxydihydrosanguinarine in DMSO. The concentration can be adjusted based on

experimental needs.

5.1. Solubility Data

The solubility of 6-Methoxydihydrosanguinarine can vary based on the purity of the

compound and the quality of the DMSO used. It is crucial to use high-purity, anhydrous DMSO.

[1][8]

Solvent Reported Solubility Conditions

DMSO 12.5 mg/mL (~34.4 mM)
Requires sonication and

warming to 60°C[1]

DMSO 73 mg/mL (~200.9 mM)
Use of fresh, non-hygroscopic

DMSO is critical[8]

Ethanol 1.5 - 3 mg/mL [8]

Water Insoluble [8]

5.2. Step-by-Step Preparation Procedure

Calculation: To prepare a 10 mM stock solution, calculate the required mass of the

compound using the following formula:
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Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight ( g/mol ) × 1000

(mg/g)

Example for 1 mL of 10 mM stock:

Mass (mg) = 0.010 mol/L × 0.001 L × 363.37 g/mol × 1000 mg/g = 3.63 mg

Weighing: Carefully weigh out the calculated amount (e.g., 3.63 mg) of 6-
Methoxydihydrosanguinarine powder on an analytical balance and place it into a sterile

microcentrifuge tube.

Dissolution:

Add the calculated volume of high-purity DMSO (e.g., 1 mL for a 10 mM solution) to the

microcentrifuge tube containing the powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.

If dissolution is difficult, brief sonication or gentle warming (up to 60°C) can be applied, as

this has been shown to aid solubility.[1] Visually inspect the solution to ensure no solid

particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[1][9][10]

5.3. Storage and Stability

Proper storage is essential to maintain the integrity and activity of the stock solution.

Storage Condition Powder Stock Solution in DMSO

-80°C N/A
6 months (Recommended for

long-term)[1][9]

-20°C 3 years[9] 1 month[1][9]

Protection Protect from light[10] Protect from light[10]
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Important: Always bring aliquots to room temperature before opening to prevent condensation

and moisture absorption. Avoid repeated freeze-thaw cycles.[9][11]

6. Visualizations

6.1. Experimental Workflow
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Caption: Workflow for preparing 6-Methoxydihydrosanguinarine stock solution.
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6.2. Postulated Signaling Pathway

The following diagram illustrates a simplified, postulated signaling pathway for the cytotoxic

effects of 6-Methoxydihydrosanguinarine based on available research, which indicates it

induces apoptosis and increases ROS levels.[3]
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Caption: Postulated pathway for 6-Methoxydihydrosanguinarine-induced cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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